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Compound of Interest

Compound Name: Metolachlor-d11

Cat. No.: B15294531

Metolachlor-d11: A Technical Guide to Safety
and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for Metolachlor-d11. Specific quantitative toxicological data for Metolachlor-d11
is not readily available. Therefore, data for the structurally similar, non-deuterated forms,
Metolachlor and S-Metolachlor, are provided as a reasonable surrogate. The toxicological
properties are not expected to differ significantly with deuterium substitution.[1][2] Researchers
should always consult the specific Safety Data Sheet (SDS) provided by the supplier for the
most accurate and up-to-date information.

Introduction

Metolachlor-d11 is a deuterated analog of Metolachlor, a widely used chloroacetanilide
herbicide.[3] In research and development, isotopically labeled compounds like Metolachlor-
d11 are crucial tools, particularly in metabolism, pharmacokinetic, and environmental fate
studies.[1][2][4][5] The deuterium labeling allows for the tracking and quantification of the
molecule and its metabolites. While the substitution of hydrogen with deuterium does not
significantly alter the chemical reactivity, it is essential to handle this compound with the same
precautions as its non-labeled counterpart due to its potential biological activity.
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This guide provides an in-depth summary of the known safety data, handling precautions, and
emergency procedures for Metolachlor-d11, drawing from available information on
Metolachlor and S-Metolachlor.

Hazard Identification and Classification

Metolachlor is classified as a slightly toxic compound.[6] It may cause skin sensitization and is
considered harmful if swallowed.[7][8] It is also recognized as very toxic to aquatic life with
long-lasting effects.[9]

GHS Hazard Statements:
e H302: Harmful if swallowed.
e H317: May cause an allergic skin reaction.

e H410: Very toxic to aquatic life with long lasting effects.

Quantitative Toxicological Data

The following tables summarize the available acute toxicity data for Metolachlor and S-
Metolachlor. This data should be considered representative for Metolachlor-d11 in the
absence of specific studies on the deuterated compound.

Table 1: Acute Oral and Dermal Toxicity

Species Route Endpoint Value Reference
1200 - 2780

Rat Oral LD50 [3][6][10]
mg/kg

Rat Dermal LD50 > 2000 mg/kg [3][6][10]

Rabbit Dermal LD50 > 2000 mg/kg [11]

Table 2: Acute Inhalation Toxicity
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Species Route Endpoint Value Reference

Rat Inhalation LC50 (4h) > 2.91 mg/L [11]

Table 3: Ecotoxicity Data

Organism Endpoint Value Reference
Rainbow Trout

(Oncorhynchus LC50 (96h) 1.2 mg/L [O1[11]
myKkiss)

Bluegill Sunfish
(Lepomis LC50 (96h) 3.2 mg/L [11]

macrochirus)

Water Flea (Daphnia

LC50 (48h) 11.2 mg/L [11]
magna)
Green Algae
(Pseudokirchneriella EC50 (72h) 0.006 - 0.14 mg/L [11]
subcapitata)

Experimental Methodologies Overview

The toxicological data presented in this guide are derived from standardized studies conducted
to assess the safety of Metolachlor and S-Metolachlor. While detailed, step-by-step
experimental protocols are typically proprietary and not publicly available, the general
methodologies are outlined below.

o Acute Oral Toxicity (LD50): These studies typically involve the administration of single,
graded doses of the test substance to a group of laboratory animals (e.g., rats). The animals
are observed for a set period (e.g., 14 days) for signs of toxicity and mortality. The LD50, the
dose that is lethal to 50% of the test population, is then calculated.

» Acute Dermal Toxicity (LD50): This type of study involves the application of the test
substance to a shaved area of the skin of laboratory animals (e.g., rats or rabbits). The
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application site is typically covered with a porous gauze dressing for a specified duration.
The animals are observed for signs of toxicity and mortality to determine the dermal LD50.

Acute Inhalation Toxicity (LC50): In these experiments, laboratory animals (e.g., rats) are
exposed to the test substance in the form of a vapor, dust, or aerosol in an inhalation
chamber for a specified period (e.g., 4 hours). The concentration of the substance in the air
that is lethal to 50% of the test animals (LC50) is determined.

Ecotoxicity Studies: These studies assess the impact of the substance on aquatic organisms.
For example, fish (e.g., Rainbow Trout) are exposed to various concentrations of the
substance in water for a defined period (e.g., 96 hours) to determine the LC50. Similar
protocols are used for invertebrates (e.g., Daphnia magna) and algae to evaluate the
substance's environmental impact.

Handling and Storage Precautions

Proper handling and storage are critical to minimize exposure and ensure the safety of
laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling Metolachlor-
d11. The following PPE is recommended:

Eye/Face Protection: Wear chemical safety goggles or a face shield.
Skin Protection:
o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a laboratory coat, long-sleeved shirt, and long pants to prevent skin
contact.

Respiratory Protection: If working with the solid form and there is a risk of dust generation, or
if handling solutions outside of a well-ventilated area, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and particulates should be used.
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Engineering Controls

o Work in a well-ventilated laboratory, preferably in a chemical fume hood, especially when
handling the solid form or preparing solutions.

e Ensure eyewash stations and safety showers are readily accessible.

Storage

o Store in a tightly closed, labeled container in a cool, dry, and well-ventilated area.
» Keep away from incompatible materials such as strong oxidizing agents.

o Store separately from food and feedstuffs.

Emergency Procedures
First Aid Measures

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

« If on Skin: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation or rash occurs, get medical advice/attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.

« If Inhaled: Move the person to fresh air and keep comfortable for breathing. If experiencing
respiratory symptoms, call a poison center or doctor.

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as
described in Section 5.1. Avoid breathing dust or vapors.

o Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.
Metolachlor is very toxic to aquatic life.
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e Methods for Cleaning Up:

o Small Spills: For solid material, carefully sweep or scoop up and place in a suitable
container for disposal. Avoid generating dust. For liquid spills, absorb with an inert material
(e.g., sand, vermiculite) and place in a sealed container for disposal.

o Large Spills: Contain the spill and prevent its spread. Notify environmental health and
safety personnel.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to enter drains or waterways.

Workflow and Logical Relationships

The following diagrams illustrate the general workflow for safely handling Metolachlor-d11 in a
research setting and the logical relationship of its hazard classifications.
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Caption: Safe handling workflow for Metolachlor-d11 in a laboratory setting.
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Caption: Logical relationship of Metolachlor-d11 hazard classifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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